Cas no 1912-28-3 (Methyl Ethanesulfonate)

• Product Name: Methyl Ethanesulfonate
• CAS No: 1912-28-3
• MF: C₃H₈O₃S
• MW: 124.158820152283
• MDL: MFCD01728625
• CID: 150848
• PubChem ID: 329757605
• Update Time: 2025-05-21

Methyl Ethanesulfonate Chemical and Physical Properties

Names and Identifiers

• MES
• mes free acid
• Methyl ethanesulfonate
• Methyl ethane sulphonate
• Ethanesulfonic acid methyl ester
• ETHANESULFONIC ACID, METHYL ESTER
• Methylethanesulfonate
• Methyl ethane sulfonate
• Ethanesulfonic acid,methyl ester
• AK544583
• YLJRCXSSKLWCDE-UHFFFAOYSA-N
• FCH1414912
• A813477
• InChI=1/C3H8O3S/c1-3-7(4,5)6-2/h3H2,1-2H
• Methyl ethanesulfonate, certified reference material, Trac
• BAA91228
• methyl ethane-1-sulfonate
• 1912-28-3
• SCHEMBL197643
• 4-ETHYNYL-BENZOICACIDMETHYLESTER
• CS-W011183
• MFCD01728625
• BRN 1747452
• EN300-7344047
• DS-3285
• Methyl ethanesulfonate, certified reference material, TraceCERT(R)
• AKOS028108389
• DTXSID5062055
• SY252999
• DTXCID4036013
• Methyl Ethylsulfonate; Ethanesulfonic Acid Methyl Ester;
• A10853
• Methyl Ethanesulfonate

• MDL： MFCD01728625
• Inchi： 1S/C3H8O3S/c1-3-7(4,5)6-2/h3H2,1-2H3
• InChI Key： YLJRCXSSKLWCDE-UHFFFAOYSA-N
• SMILES： S(CC)(=O)(=O)OC
• BRN： 1747452

Computed Properties

• Exact Mass: 124.01944
• Monoisotopic Mass: 124.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.177
• Melting Point: No data available
• Boiling Point: 214 ºC
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: 1.4661 (estimate)
• PSA: 43.37
• Vapor Pressure: No data available

Methyl Ethanesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：KI7970000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl Ethanesulfonate

Methyl Ethanesulfonate (CAS No. 1912-28-3): A Comprehensive Overview

Methyl Ethanesulfonate, also known as MES and identified by its CAS No. 1912-28-3, is a versatile organic compound with significant applications in various industries. This compound, classified under the broader category of sulfonic acid esters, has garnered attention due to its unique chemical properties and wide-ranging uses. Recent advancements in chemical synthesis and materials science have further highlighted its potential in emerging technologies.

The molecular structure of Methyl Ethanesulfonate consists of a methyl group attached to an ethanesulfonic acid moiety. This structure contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its role in the development of novel materials, including advanced polymers and biocompatible coatings. For instance, studies published in 2023 have demonstrated its effectiveness as a crosslinking agent in creating hydrogels with enhanced mechanical properties.

One of the most notable applications of Methyl Ethanesulfonate is in the pharmaceutical industry. Its ability to act as a methylating agent has been leveraged in the synthesis of bioactive compounds. Recent findings suggest that it plays a pivotal role in the development of targeted drug delivery systems, where precise control over drug release kinetics is critical. This has opened new avenues for personalized medicine and improved therapeutic outcomes.

In the field of material science, Methyl Ethanesulfonate has been utilized as a precursor for synthesizing high-performance polymers. Its sulfonic acid group facilitates strong intermolecular interactions, leading to materials with superior thermal and mechanical stability. A 2023 study highlighted its use in creating polymer membranes for water treatment applications, showcasing its potential in addressing global water scarcity challenges.

The environmental impact of Methyl Ethanesulfonate has also been a focus of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to ensure sustainable industrial practices. Findings indicate that under specific conditions, it can be effectively degraded by microbial communities, reducing its environmental footprint.

From a manufacturing perspective, Methyl Ethanesulfonate is produced through efficient synthetic routes that minimize waste and energy consumption. Innovations in catalytic processes have further enhanced its production efficiency, making it more accessible for industrial applications. The compound's compatibility with various solvents and reagents also makes it a preferred choice for large-scale chemical synthesis.

In summary, Methyl Ethanesulfonate (CAS No. 1912-28-3) stands as a testament to the advancements in modern chemistry. Its diverse applications across pharmaceuticals, materials science, and environmental technologies underscore its importance in contemporary research and industry. As ongoing studies continue to uncover new potentials for this compound, it remains at the forefront of chemical innovation.